Cas no 1264481-65-3 (7-Methoxy-1H-benzo[d]imidazole-2-carbonitrile)
7-Methoxy-1H-benzo[d]imidazole-2-carbonitrile Chemical and Physical Properties
Names and Identifiers
-
- 7-Methoxy-1H-benzo[d]imidazole-2-carbonitrile
-
- Inchi: 1S/C9H7N3O/c1-13-7-4-2-3-6-9(7)12-8(5-10)11-6/h2-4H,1H3,(H,11,12)
- InChI Key: XKZYKBKOKXHSED-UHFFFAOYSA-N
- SMILES: C1(C#N)=NC2=CC=CC(OC)=C2N1
7-Methoxy-1H-benzo[d]imidazole-2-carbonitrile Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Alichem | A061000637-250mg |
2-Cyano-7-methoxy-1H-benzimidazole |
1264481-65-3 | 98% | 250mg |
770.36 USD | 2021-06-01 | |
| Alichem | A061000637-500mg |
2-Cyano-7-methoxy-1H-benzimidazole |
1264481-65-3 | 98% | 500mg |
1,164.64 USD | 2021-06-01 | |
| Alichem | A061000637-1g |
2-Cyano-7-methoxy-1H-benzimidazole |
1264481-65-3 | 98% | 1g |
2,052.51 USD | 2021-06-01 | |
| Chemenu | CM563113-1g |
7-Methoxy-1H-benzo[d]imidazole-2-carbonitrile |
1264481-65-3 | 95%+ | 1g |
$761 | 2024-08-02 | |
| Chemenu | CM563113-5g |
7-Methoxy-1H-benzo[d]imidazole-2-carbonitrile |
1264481-65-3 | 95%+ | 5g |
$3044 | 2024-08-02 | |
| SHANG HAI HAO HONG Biomedical Technology Co., Ltd. | 1129686-1g |
7-Methoxy-1H-benzo[d]imidazole-2-carbonitrile |
1264481-65-3 | 98% | 1g |
¥5936.00 | 2024-08-09 | |
| SHANG HAI HAO HONG Biomedical Technology Co., Ltd. | 1129686-5g |
7-Methoxy-1H-benzo[d]imidazole-2-carbonitrile |
1264481-65-3 | 98% | 5g |
¥29682.00 | 2024-08-09 |
7-Methoxy-1H-benzo[d]imidazole-2-carbonitrile Related Literature
-
Chen Long,Ying Dai,Jianwei Li,Hao Jin Nanoscale, 2020,12, 21124-21130
-
Qiao Song,Angela Bamesberger,Lingyun Yang,Haley Houtwed,Haishi Cao Analyst, 2014,139, 3588-3592
-
Xiaotong Feng,Lei Bian,Jie Ma,Lei Zhou,Xiayan Wang,Guangsheng Guo,Qiaosheng Pu Chem. Commun., 2019,55, 3963-3966
-
Albertus D. Handoko,Khoong Hong Khoo,Teck Leong Tan,Hongmei Jin,Zhi Wei Seh J. Mater. Chem. A, 2018,6, 21885-21890
Additional information on 7-Methoxy-1H-benzo[d]imidazole-2-carbonitrile
Recent Advances in the Study of 7-Methoxy-1H-benzo[d]imidazole-2-carbonitrile (CAS: 1264481-65-3)
7-Methoxy-1H-benzo[d]imidazole-2-carbonitrile (CAS: 1264481-65-3) is a heterocyclic compound that has garnered significant attention in the field of chemical biology and medicinal chemistry due to its potential therapeutic applications. Recent studies have explored its role as a key intermediate in the synthesis of bioactive molecules, particularly in the development of kinase inhibitors and antimicrobial agents. This research brief aims to summarize the latest findings related to this compound, highlighting its chemical properties, biological activities, and potential applications in drug discovery.
One of the most notable advancements in the study of 7-Methoxy-1H-benzo[d]imidazole-2-carbonitrile is its application in the design of kinase inhibitors. Kinases play a critical role in cell signaling pathways, and their dysregulation is often associated with cancer and other diseases. Researchers have synthesized derivatives of this compound to target specific kinases, such as EGFR and VEGFR, which are implicated in tumor growth and angiogenesis. Preliminary in vitro studies have demonstrated promising inhibitory activity, suggesting its potential as a scaffold for novel anticancer agents.
In addition to its role in kinase inhibition, 7-Methoxy-1H-benzo[d]imidazole-2-carbonitrile has also been investigated for its antimicrobial properties. Recent studies have shown that derivatives of this compound exhibit broad-spectrum activity against both Gram-positive and Gram-negative bacteria, including drug-resistant strains such as MRSA. The mechanism of action appears to involve disruption of bacterial cell wall synthesis, making it a candidate for further development as an antibiotic. These findings are particularly relevant in the context of the growing global threat of antimicrobial resistance.
The synthetic pathways for 7-Methoxy-1H-benzo[d]imidazole-2-carbonitrile have also been optimized in recent research. Novel catalytic methods, including transition metal-catalyzed reactions and green chemistry approaches, have been employed to improve yield and reduce environmental impact. For example, a recent study reported a palladium-catalyzed cyanation reaction that significantly enhances the efficiency of producing this compound. These advancements not only facilitate large-scale production but also align with the pharmaceutical industry's increasing focus on sustainable practices.
Despite these promising developments, challenges remain in the clinical translation of 7-Methoxy-1H-benzo[d]imidazole-2-carbonitrile-based therapeutics. Issues such as bioavailability, metabolic stability, and potential off-target effects need to be addressed through further preclinical studies. However, the compound's versatility and demonstrated biological activities make it a valuable candidate for continued research. Future directions may include structure-activity relationship (SAR) studies to optimize its pharmacological profile and explore its potential in other therapeutic areas, such as neurodegenerative diseases and inflammation.
In conclusion, 7-Methoxy-1H-benzo[d]imidazole-2-carbonitrile (CAS: 1264481-65-3) represents a promising scaffold in medicinal chemistry, with applications ranging from anticancer to antimicrobial therapies. The latest research underscores its potential as a versatile intermediate for drug discovery, while also highlighting the need for further optimization and validation. As the field advances, this compound is likely to play an increasingly important role in the development of next-generation therapeutics.
1264481-65-3 (7-Methoxy-1H-benzo[d]imidazole-2-carbonitrile) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)